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Compound of Interest

Compound Name: Heptanedial

Cat. No.: B1606426

For researchers, scientists, and drug development professionals, obtaining high-purity reagents
is a critical starting point for any successful experiment or therapeutic development program.
This guide provides an in-depth overview of the commercial availability and synthesis of high-
purity Heptanedial, a bifunctional aldehyde with potential applications in cross-linking and as a
synthetic building block.

While direct, off-the-shelf commercial suppliers of high-purity Heptanedial are not readily
identifiable, this should not be a deterrent. The compound, identified by its CAS number 53185-
69-6, is accessible to the scientific community through custom synthesis services offered by a
variety of specialized chemical companies.[1][2][3] This approach allows researchers to specify
the required purity and quantity for their specific needs.

lial: | < :

Parameter Information Reference
Chemical Name Heptanedial [4]
Synonyms 7-oxoheptanal

CAS Number 53185-69-6 [4]
Molecular Formula C7H1202 [4]
Molecular Weight 128.17 g/mol

Primary Sourcing Method Custom Synthesis [1112][3]
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Potential Custom Synthesis Suppliers

For researchers requiring high-purity Heptanedial, the following companies offer custom

organic synthesis services and may be contacted to produce this compound to specified purity

levels.

Enamine: Offers custom synthesis of a wide variety of organic compounds from milligram to
kilogram scale.[1]

Tocris Bioscience: Specializes in the synthesis of complex organic molecules for life science
research.

BOC Sciences: Provides custom chemical synthesis and manufacturing services for the
biotechnology and pharmaceutical industries.[2]

Aurora Fine Chemicals: Experienced in complex, multi-step syntheses for drug discovery
and research institutions.[3]

R&D Systems (a Bio-Techne brand): Offers custom synthesis of complex organic molecules,
including active pharmaceutical ingredients.

Otto Chemie Pvt Ltd: Provides custom-synthesis to meet laboratory and bulk scale-up
needs.[5]

Loba Chemie Pvt. Ltd.: A manufacturer of laboratory reagents and fine chemicals, offering
custom synthesis.[6]

Spectrochem: Offers development and scale-up of chemicals and intermediates of complex
chemistry.[7]

Experimental Protocol: Synthesis of Heptanedial
from 1,7-Heptanediol

A plausible and efficient method for the synthesis of Heptanedial is the oxidation of the

corresponding diol, 1,7-Heptanediol.[8] The following protocol is a representative example

based on modern oxidation methods that offer high selectivity and mild reaction conditions.
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Materials:

1,7-Heptanediol (CAS: 629-30-1)

Bobbitt's salt (4-Acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate)
Silica gel

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (NaHCO3), saturated aqueous solution

Brine (saturated NaCl aqueous solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)
Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 1,7-Heptanediol in anhydrous
dichloromethane.

Addition of Reagents: To the stirred solution, add silica gel followed by Bobbitt's salt at room
temperature.[8] The reaction is typically monitored by thin-layer chromatography (TLC) to
track the consumption of the starting material.

Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the
oxidation can be followed by TLC, staining with a suitable agent such as potassium
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permanganate to visualize the disappearance of the alcohol and the appearance of the
aldehyde.

o Workup: Upon completion of the reaction, filter the reaction mixture to remove the silica gel
and the spent oxidant.

o Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated
aqueous sodium bicarbonate solution and brine.

e Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Solvent Removal: Filter to remove the drying agent and concentrate the solution under
reduced pressure using a rotary evaporator to yield the crude Heptanedial.

 Purification: The crude product can be further purified by column chromatography on silica
gel to obtain high-purity Heptanedial.

Synthesis Workflow Diagram

Caption: Synthesis workflow for high-purity Heptanedial.

Potential Sighaling Pathway Involvement

While specific signaling pathways involving Heptanedial are not extensively documented in
publicly available literature, its bifunctional nature as a dialdehyde suggests potential
applications as a cross-linking agent. In drug development and research, such molecules can
be used to study protein-protein interactions or to stabilize protein complexes. A hypothetical
involvement in a signaling pathway could be the covalent cross-linking of two interacting
proteins, thereby modulating the downstream signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sourcing and Synthesis of High-Purity
Heptanedial: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606426#commercial-suppliers-of-high-purity-
heptanedial]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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